Cas no 312697-17-9 (ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate)

• Product Name: ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• CAS No: 312697-17-9
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD01971063
• CID: 1094924
• PubChem ID: 312340
• Update Time: 2025-06-14

ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylate
• ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• NSC222319
• SCHEMBL2803645
• Oprea1_343066
• SR-01000435784
• SR-01000435784-1
• Z1939439811
• EN300-23352697
• 312697-17-9
• NSC-222319
• Oprea1_234845
• AKOS022189530
• LHYNHUFLJHBTSU-UHFFFAOYSA-N
• Ethyl3-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carboxylate
• 3-Amino-4,5,6,7-tetrahydro-benzo[b]thiophene-2-carboxylic acid ethyl ester

• MDL： MFCD01971063
• Inchi： 1S/C11H15NO2S/c1-2-14-11(13)10-9(12)7-5-3-4-6-8(7)15-10/h2-6,12H2,1H3
• InChI Key： LHYNHUFLJHBTSU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2=C1CCCC2)N

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate

Comprehensive Overview of Ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate (CAS No. 312697-17-9)

Ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate (CAS No. 312697-17-9) is a heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of benzothiophene derivatives, which are widely studied for their diverse biological activities. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzothiophene-based compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate for its potential as a building block in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Its unique structure allows for modifications that can enhance bioavailability and target specificity.

The synthesis of CAS No. 312697-17-9 typically involves multi-step reactions, including cyclization and esterification processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry and sustainable manufacturing practices, which are highly prioritized in modern chemical research.

From an analytical perspective, ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate can be characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Purity and stability are critical factors, especially when the compound is used in preclinical studies.

The versatility of CAS No. 312697-17-9 extends beyond pharmaceuticals. It has also been investigated in material science for its potential role in organic electronics and photovoltaic applications. The benzothiophene core contributes to electron delocalization, making it a candidate for organic semiconductors and light-emitting diodes (LEDs). This dual applicability in life sciences and advanced materials underscores its importance in interdisciplinary research.

In the context of drug discovery, ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate has been explored as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. These targets are pivotal in treating conditions like cancer, neurodegenerative diseases, and metabolic disorders. The compound's scaffold offers a balance of lipophilicity and hydrogen-bonding capacity, which is advantageous for optimizing drug-like properties.

Another area of interest is the compound's potential in agrochemical formulations. Derivatives of benzothiophene have shown promise as pesticides and herbicides, owing to their ability to interfere with enzymatic pathways in pests. The ethyl ester group in CAS No. 312697-17-9 can be hydrolyzed or further functionalized to enhance bioactivity, making it a valuable tool for developing next-generation crop protection agents.

As the scientific community continues to explore heterocyclic chemistry, compounds like ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate remain at the forefront of innovation. Their structural complexity and functional diversity enable researchers to address unmet medical and industrial needs. With ongoing advancements in computational chemistry and high-throughput screening, the future applications of this compound are bound to expand further.

In summary, ethyl 3-amino-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate (CAS No. 312697-17-9) is a multifaceted compound with broad relevance in pharmaceuticals, agrochemicals, and material science. Its synthesis, characterization, and applications reflect the dynamic interplay between chemistry and biology, offering exciting opportunities for researchers and industries alike.